Cas no 2229103-50-6 (tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate
• CAS No: 2229103-50-6
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• CID: 5979256
• PubChem ID: 165671642
• Update Time: 2025-10-30

tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate
• tert-butyl N-[2-chloro-4-(2-cyano-1-hydroxyethyl)phenyl]carbamate
• EN300-1901179
• 2229103-50-6

• Inchi： 1S/C14H17ClN2O3/c1-14(2,3)20-13(19)17-11-5-4-9(8-10(11)15)12(18)6-7-16/h4-5,8,12,18H,6H2,1-3H3,(H,17,19)
• InChI Key： NKPOABQOLMSELC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)C(CC#N)O

Computed Properties

• Exact Mass: 296.0927701g/mol
• Monoisotopic Mass: 296.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate (CAS No. 2229103-50-6)

The compound tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate (CAS No. 2229103-50-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group, a chloro substituent, and a cyano-hydroxyethyl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its applicability in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as its structural features allow for efficient derivatization with minimal waste. Laboratories and manufacturers are exploring its use in catalytic reactions and asymmetric synthesis, addressing key challenges in chiral drug development.

The cyano and hydroxyethyl functional groups in this compound are particularly noteworthy. These moieties are frequently investigated for their role in enhancing molecular solubility and bioavailability, critical factors in pharmacokinetic optimization. Additionally, the chloro substituent offers opportunities for further functionalization via cross-coupling reactions, a hot topic in modern organic synthesis. Such properties make CAS No. 2229103-50-6 a valuable asset for medicinal chemists and process engineers alike.

From an industrial perspective, tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate is gaining traction due to its compatibility with continuous flow chemistry systems. This method reduces reaction times and improves yield, addressing the pharmaceutical industry's need for cost-effective scalability. Moreover, its stability under various conditions makes it suitable for long-term storage and global distribution, meeting the logistical demands of multinational research collaborations.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate can be synthesized using eco-friendly solvents and low-energy processes, aligning with REACH and FDA guidelines. This compliance is crucial for companies aiming to minimize their carbon footprint while maintaining high-throughput production.

In summary, tert-butyl N-2-chloro-4-(2-cyano-1-hydroxyethyl)phenylcarbamate (CAS No. 2229103-50-6) represents a convergence of scientific innovation and industrial practicality. Its multifaceted applications—from drug design to process chemistry—position it as a compound of enduring relevance in the evolving landscape of chemical research and development.